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Compound Name: Phenyl chloroformate

Cat. No.: B146348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of phenyl
chloroformate in various organic solvents. Phenyl chloroformate (C₇H₅ClO₂) is a highly

reactive chemical intermediate crucial in the synthesis of pharmaceuticals, polymers, and other

complex organic molecules. Its solubility characteristics are critical for reaction kinetics,

purification processes, and formulation development. This document consolidates available

solubility data, outlines a general experimental protocol for solubility determination, and

presents a logical workflow for assessing solvent compatibility.

Core Solubility Profile
Phenyl chloroformate is a colorless to light-yellow liquid that is generally characterized by its

high solubility in a wide range of common organic solvents. It is, however, insoluble in and

reacts with water, leading to its decomposition into phenol, hydrochloric acid, and carbon

dioxide.[1][2] The compound's reactivity, particularly its sensitivity to moisture, necessitates

handling under anhydrous conditions to prevent hydrolysis.[3]

Quantitative Solubility Data
Precise quantitative solubility data for phenyl chloroformate in various organic solvents is not

extensively published in publicly available literature. However, several sources describe it as

being "soluble" or "miscible" in a variety of solvents. Miscibility implies that the substances are

soluble in each other in all proportions.
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The following table summarizes the available qualitative and semi-quantitative solubility

information for phenyl chloroformate in common organic solvents.

Solvent CAS Number
Solubility
Description

Source(s)

Acetone 67-64-1 Soluble
VanDeMark

Chemical[1]

Benzene 71-43-2 Soluble

TCI Chemicals[4],

United States

Biological[5]

Chloroform 67-66-3 Soluble

TCI Chemicals[4],

United States

Biological[5],

VanDeMark

Chemical[1]

N,N-

Dimethylformamide

(DMF)

68-12-2 Miscible ChemicalBook[6][7]

Ethanol 64-17-5 Soluble ChemicalBook[6]

Ether (Diethyl Ether) 60-29-7 Soluble

TCI Chemicals[4],

United States

Biological[5]

Petroleum Ether 8032-32-4 Easily Soluble ChemicalBook[6]

Tetrahydrofuran (THF) 109-99-9 Soluble
VanDeMark

Chemical[1]

Toluene 108-88-3 Soluble
VanDeMark

Chemical[1]

Experimental Protocol for Solubility Determination
While specific, cited experimental protocols for determining the solubility of phenyl
chloroformate are not readily available in the searched literature, a general methodology
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based on standard laboratory practices can be employed. The following is a detailed,

generalized protocol for determining the solubility of phenyl chloroformate in an organic

solvent.

Objective: To determine the solubility of phenyl chloroformate in a given organic solvent at a

specific temperature (e.g., 25 °C).

Materials:

Phenyl chloroformate (≥98% purity)

Selected organic solvent (anhydrous grade)

Analytical balance (readable to ±0.1 mg)

Thermostatically controlled water bath or incubator

Vials with airtight, chemically resistant caps (e.g., PTFE-lined)

Magnetic stirrer and stir bars

Volumetric flasks and pipettes

Gas chromatograph (GC) or high-performance liquid chromatograph (HPLC) for

concentration analysis

Methodology:

Preparation of Saturated Solutions: a. Add a known volume of the anhydrous organic solvent

to a series of vials. b. Place the vials in a thermostatically controlled environment set to the

desired temperature. c. Add an excess amount of phenyl chloroformate to each vial. The

presence of undissolved phenyl chloroformate is necessary to ensure saturation. d. Tightly

seal the vials to prevent solvent evaporation and ingress of atmospheric moisture. e. Agitate

the mixtures using a magnetic stirrer at a constant speed for a predetermined period (e.g.,

24-48 hours) to ensure equilibrium is reached.

Sample Collection and Preparation: a. After the equilibration period, cease agitation and

allow the undissolved material to settle. b. Carefully withdraw a known volume of the clear
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supernatant (the saturated solution) using a pre-warmed pipette to avoid precipitation. c.

Immediately transfer the aliquot to a volumetric flask and dilute with the same organic

solvent to a concentration suitable for analysis.

Concentration Analysis: a. Prepare a series of calibration standards of phenyl
chloroformate in the chosen solvent. b. Analyze the calibration standards and the diluted

sample solution using a validated analytical method (e.g., GC or HPLC). c. Construct a

calibration curve by plotting the analytical response versus the concentration of the

standards. d. Determine the concentration of phenyl chloroformate in the diluted sample

from the calibration curve.

Calculation of Solubility: a. Calculate the concentration of phenyl chloroformate in the

original saturated solution, taking into account the dilution factor. b. Express the solubility in

appropriate units, such as grams per 100 mL of solvent ( g/100 mL) or moles per liter

(mol/L).

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of phenyl
chloroformate in an organic solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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